Cas no 20810-06-4 (1-butanamine, n-(2-methylpropyl)-)

• Product Name: 1-butanamine, n-(2-methylpropyl)-
• CAS No: 20810-06-4
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 864545
• Update Time: 2025-04-19

1-butanamine, n-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-butanamine, n-(2-methylpropyl)-
• N-(2-methylpropyl)butan-1-amine
• Butylisobutyl amine
• N-isobutylbutylamine

• Inchi： 1S/C8H19N/c1-4-5-6-9-7-8(2)3/h8-9H,4-7H2,1-3H3
• InChI Key： CCRUHKGZAQXBKC-UHFFFAOYSA-N
• SMILES： CCCCNCC(C)C

Computed Properties

• Exact Mass: 129.15187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 50.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines